Cas no 2171615-35-1 (3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171615-35-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5950726
• PubChem ID: 165816118
• Update Time: 2025-06-26

3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2171615-35-1
• EN300-1486967
• 3-[N-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid

• Inchi： 1S/C25H28N2O5/c1-2-22(24(30)27(16-11-12-16)14-13-23(28)29)26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： PTGHGPZKYPOFHE-UHFFFAOYSA-N
• SMILES： O=C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Introduction to 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic Acid (CAS No. 2171615-35-1)

3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, identified by its CAS number 2171615-35-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the areas of enzyme inhibition and molecular recognition. The intricate structure of this molecule, featuring a cyclopropyl group and a fluoren-9-ylmethoxycarbonyl moiety, contributes to its unique chemical and biological characteristics.

The cyclopropyl group is a key feature of this compound, known for its ability to enhance metabolic stability and binding affinity in drug candidates. This structural element is often incorporated into small molecules to improve their pharmacokinetic profiles, making them more suitable for therapeutic applications. The presence of the cyclopropyl group in 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid suggests that it may exhibit improved bioavailability and reduced susceptibility to enzymatic degradation.

The other prominent feature of this compound is the fluoren-9-ylmethoxycarbonyl group, which is commonly used in medicinal chemistry for its ability to enhance solubility and binding interactions. This moiety is often employed in the synthesis of peptide mimetics and other bioactive molecules. The incorporation of the fluoren-9-ylmethoxycarbonyl group into 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid likely contributes to its ability to interact with biological targets in a specific and selective manner.

This compound has been the subject of extensive research due to its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its utility as a scaffold for the discovery of new drugs targeting various diseases. The structural complexity of 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid allows for modifications that can fine-tune its biological activity, making it a versatile tool for medicinal chemists.

In particular, researchers have been exploring the use of this compound as an inhibitor of enzymes involved in inflammatory pathways. Inflammatory processes are implicated in a wide range of diseases, including cancer, autoimmune disorders, and cardiovascular conditions. By targeting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid may offer a new approach to modulate these pathways and alleviate symptoms associated with these conditions.

The< strong>N-cyclopropyl substituent also plays a crucial role in determining the overall properties of this molecule. The cyclopropyl group is known for its ability to stabilize positive charges and enhance binding interactions with biological targets. This feature makes it an attractive component for drug design, as it can improve the efficacy and selectivity of potential therapeutic agents.

In addition to its potential as an enzyme inhibitor, 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid has shown promise in other areas of research. For instance, it has been investigated as a component in molecular probes for imaging applications. The unique structural features of this compound allow it to be labeled with fluorophores or other imaging agents, enabling researchers to visualize biological processes with high precision.

The< strong>fluoren-based moiety is particularly useful in this context, as fluorene derivatives are known for their excellent photophysical properties. These properties make them ideal candidates for use in fluorescence-based assays and imaging techniques. By incorporating a< strong>fluorene-tagged version of 3-N-cyclopropyl-2-({(9H-fluoren)-9-ylmethoxycarbonyl}amino)butanamidopropanoic acid into experimental designs, researchers can gain valuable insights into cellular processes and disease mechanisms.

The synthesis of 3-N-cyclopropyl -2-{((9H-fluorenylmethoxy carbonyl) amino) butan amido propanoic acid (CAS No.< strong>2171615 -35 -1) involves multiple steps that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as cyclopropane carboxylic acid derivatives and fluorenylmethyloxymethyl chlorides. These intermediates are then coupled using established methodologies such as amide bond formation or nucleophilic substitution reactions.

The final step involves the functionalization of the< strong>N-cycloprop yl group with an appropriate protecting group or reactive moiety, depending on the intended application. This step is critical for ensuring that the compound retains its desired biological activity while being compatible with downstream processing or purification techniques.

The synthetic route also emphasizes the importance of regioselectivity and stereoselectivity in constructing complex molecules like 3-N-cycloprop yl -2-{((9H-fluorenylmethoxy carbonyl) amino) butan amido propanoic acid (CAS No.< strong>2171615 -35 -1). By carefully selecting reaction conditions and catalysts, chemists can control the outcome of each synthetic step, leading to high yields and purity levels necessary for pharmaceutical applications.

In conclusion, 3-N-cyclo prop yl -2-{((9H-fluorenylmethoxy carbonyl) amino) butan amido propanoic acid (CAS No.< strong>2171615 -35 -1) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile tool for drug discovery and molecular biology research. As ongoing studies continue to uncover new applications for this compound, it is likely that it will play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.